Cas no 94714-36-0 (4-(2-phenylethyl)-1H-imidazole)

94714-36-0 structure
Product name:4-(2-phenylethyl)-1H-imidazole
4-(2-phenylethyl)-1H-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole, 4-(2-phenylethyl)-
- 4-(2-phenylethyl)-1H-imidazole
- EN300-1868893
- CHEMBL2206400
- SCHEMBL224745
- 94714-36-0
- BDBM50401228
-
- Inchi: InChI=1S/C11H12N2/c1-2-4-10(5-3-1)6-7-11-8-12-9-13-11/h1-5,8-9H,6-7H2,(H,12,13)
- InChI Key: UFVVSLRERVDQAI-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)CCC2=CN=CN2
Computed Properties
- Exact Mass: 172.100048391Da
- Monoisotopic Mass: 172.100048391Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 28.7Ų
4-(2-phenylethyl)-1H-imidazole Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1868893-10g |
4-(2-phenylethyl)-1H-imidazole |
94714-36-0 | 10g |
$5590.0 | 2023-09-18 | ||
Enamine | EN300-1868893-1g |
4-(2-phenylethyl)-1H-imidazole |
94714-36-0 | 1g |
$1299.0 | 2023-09-18 | ||
Enamine | EN300-1868893-10.0g |
4-(2-phenylethyl)-1H-imidazole |
94714-36-0 | 10g |
$5590.0 | 2023-06-01 | ||
Enamine | EN300-1868893-5.0g |
4-(2-phenylethyl)-1H-imidazole |
94714-36-0 | 5g |
$3770.0 | 2023-06-01 | ||
Enamine | EN300-1868893-0.1g |
4-(2-phenylethyl)-1H-imidazole |
94714-36-0 | 0.1g |
$1144.0 | 2023-09-18 | ||
Enamine | EN300-1868893-0.25g |
4-(2-phenylethyl)-1H-imidazole |
94714-36-0 | 0.25g |
$1196.0 | 2023-09-18 | ||
Enamine | EN300-1868893-1.0g |
4-(2-phenylethyl)-1H-imidazole |
94714-36-0 | 1g |
$1299.0 | 2023-06-01 | ||
Enamine | EN300-1868893-2.5g |
4-(2-phenylethyl)-1H-imidazole |
94714-36-0 | 2.5g |
$2548.0 | 2023-09-18 | ||
Enamine | EN300-1868893-0.05g |
4-(2-phenylethyl)-1H-imidazole |
94714-36-0 | 0.05g |
$1091.0 | 2023-09-18 | ||
Enamine | EN300-1868893-0.5g |
4-(2-phenylethyl)-1H-imidazole |
94714-36-0 | 0.5g |
$1247.0 | 2023-09-18 |
4-(2-phenylethyl)-1H-imidazole Related Literature
-
1. Book reviews
-
Xiaoyan Xu,Jun Zhang,Hongguang Xia Org. Biomol. Chem., 2018,16, 1227-1241
-
Sherif Ashraf Fahmy,Fortuna Ponte,Iten M. Fawzy,Emilia Sicilia,Hassan Mohamed El-Said Azzazy RSC Adv., 2021,11, 24673-24680
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